2-{4-[4-(Trifluoromethyl)phenoxy]phenoxy}propanenitrile

• CAS No.: 63364-78-3
• Molecular Formula: C16H12F3NO2
• Molecular Weight: 307.27 g/mol
• IUPAC Name: 2-[4-[4-(trifluoromethyl)phenoxy]phenoxy]propanenitrile
• InChI: InChI=1S/C16H12F3NO2/c1-11(10-20)21-13-6-8-15(9-7-13)22-14-4-2-12(3-5-14)16(17,18)19/h2-9,11H,1H3
• InChI Key: FHTSKQMXCXCWSN-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)OC1=CC=C(C=C1)OC2=CC=C(C=C2)C(F)(F)F

Description

2-{4-[4-(Trifluoromethyl)phenoxy]phenoxy}propanenitrile is a useful research compound. Its molecular formula is C16H12F3NO2 and its molecular weight is 307.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution containing 6.2 g (0.02 mole) of 2-[4-(4-trifluoromethylphenoxy)phenoxy] propanamide and 10.0 ml of phosphorus oxychloride in 50 ml of toluene is stirred at 50° until reaction is complete, as indictated by vpc techniques. The reaction mixture is cooled and poured into crushed ice, whereupon the toluene layer is washed with water, dried, and concentrated in vacuo. Purification is effected by elution through a pad of silica gel (50% toluene/hexane) to afford a colorless solid, mp 53°-56°.